N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H17FN2OS/c1-2-13-3-7-15(8-4-13)17-12-24-19(21-17)22-18(23)11-14-5-9-16(20)10-6-14/h3-10,12H,2,11H2,1H3,(H,21,22,23)
• InChI Key: HVWXJZAKIKUCEN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H17FN2OS
• Molecular Weight: 340.4 g/mol

Description

N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide, also known as EF-24, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. EF-24 belongs to the family of curcumin analogs, which are derivatives of curcumin, a natural compound found in turmeric.

Scientific Research Applications

Antimicrobial Activity

• Research : The synthesized N-[4-(4-bromophenyl)thiazol-2-yl]-2-chloroacetamide derivatives were evaluated for antimicrobial activity. .

Anticancer Properties

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Molecular Docking Studies

• Results : Compounds d1, d2, d3, d6, and d7 showed favorable docking scores within binding pockets of selected protein structures (PDB IDs: 1JIJ, 4WMZ, and 3ERT). .

Anti-HIV Activity (Related Compound)

• Research : These derivatives were screened for anti-HIV activity against HIV-1 and HIV-2 strains. .

Thiazole Nucleus and Medicinal Properties

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Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific targets can vary depending on the substituents on the thiazole ring .

Mode of Action

Nevertheless, thiazole derivatives generally interact with their targets through various orientations of the thiazole ring, namely nitrogen orientation, sulfur orientation, and parallel orientation . The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug-target protein interaction .

Biochemical Pathways

Thiazole derivatives have been reported to block the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Result of Action

Thiazole derivatives have been reported to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant .

Action Environment

The therapeutic outcome of substituted thiazole derivatives may be affected by the huckel charge distribution on thiazole ring atoms, as well as substituents on different positions .